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Compound of Interest

Compound Name: 303052-45-1

Cat. No.: B612592 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the proper storage, handling, and use of

lyophilized Neuropeptide Y (29-64).

Frequently Asked Questions (FAQs)
Q1: What is lyophilized 303052-45-1?

A1: 303052-45-1 is the CAS number for a lyophilized form of Neuropeptide Y (29-64), a C-

terminal fragment of the full-length Neuropeptide Y (NPY). NPY is a 36-amino acid peptide

neurotransmitter widely expressed in the central and peripheral nervous systems, where it is

involved in a variety of physiological processes.[1]

Q2: What are the recommended storage conditions for lyophilized Neuropeptide Y (29-64)?

A2: For long-term stability, lyophilized Neuropeptide Y (29-64) should be stored at -20°C or

-80°C, protected from light and moisture.[2][3][4] When stored under these conditions, the

peptide can be stable for several years.[4] For short-term storage, refrigeration at 2-8°C is

acceptable for a few weeks.[2]

Q3: How should I handle the lyophilized powder upon receipt?

A3: Upon receipt, it is recommended to store the lyophilized peptide at -20°C or -80°C as soon

as possible.[5] Before opening the vial, it is crucial to allow it to equilibrate to room temperature
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in a desiccator to prevent condensation of atmospheric moisture, as the peptide is hygroscopic

(readily absorbs water).[2][6] Always wear gloves and handle the peptide in a clean

environment to avoid contamination.[7]

Q4: What is the best way to reconstitute lyophilized Neuropeptide Y (29-64)?

A4: The choice of solvent depends on the experimental requirements. For in vitro studies,

sterile, high-purity water or aqueous buffers are often suitable.[8] For peptides with solubility

challenges, organic solvents like DMSO can be used to prepare a stock solution, which is then

further diluted with an aqueous buffer.[9][10] When reconstituting, gently swirl or sonicate the

vial to dissolve the peptide; avoid vigorous shaking, which can cause aggregation.[5][8]

Q5: How stable is Neuropeptide Y (29-64) once it is in solution?

A5: The stability of peptides in solution is significantly lower than in their lyophilized form.[4] For

maximum stability, it is recommended to prepare fresh solutions for each experiment. If storage

of a stock solution is necessary, it should be aliquoted into single-use volumes and stored at

-20°C or -80°C to avoid repeated freeze-thaw cycles, which can degrade the peptide.[4][8]

Solutions of peptides containing amino acids like Met, Cys, and Trp are prone to oxidation.[4]

Data Presentation
Table 1: Recommended Storage Conditions and Stability
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Form
Storage
Temperature

Duration
Key
Considerations

Lyophilized Powder -20°C to -80°C Years

Store in a desiccator,

protected from light.[2]

[3][4]

2°C to 8°C Weeks
Short-term storage

only.[2]

Reconstituted Solution -20°C to -80°C Months (aliquoted)

Avoid repeated

freeze-thaw cycles.[4]

[8]

2°C to 8°C Days to a week
Use as soon as

possible.[7]

Table 2: Solubility of Neuropeptide Y (29-64)

Solvent Concentration Remarks

Water ≥ 46.67 mg/mL (10.92 mM) Solubility is pH-dependent.

DMSO 16.67 mg/mL (3.90 mM)

Ultrasonic treatment may be

needed.[9] Use fresh,

anhydrous DMSO as it is

hygroscopic.[9]

10% Acetic Acid High
Recommended for basic

peptides.[10]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Neuropeptide Y (29-64) for In Vitro Cellular Assays

Equilibration: Remove the vial of lyophilized peptide from the freezer and allow it to warm to

room temperature in a desiccator for at least 30 minutes.[6]
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Solvent Preparation: Prepare a sterile, appropriate buffer (e.g., PBS, pH 7.4). Ensure the

solvent is at room temperature.

Reconstitution: Under sterile conditions, add the calculated volume of the buffer to the vial to

achieve the desired stock concentration. For example, to make a 1 mM stock solution from 1

mg of peptide (MW: ~4272 g/mol ), add 234 µL of buffer.

Dissolution: Gently swirl the vial or sonicate briefly until the peptide is completely dissolved.

[5] Avoid vigorous shaking. Visually inspect the solution to ensure it is clear and free of

particulates.

Aliquoting and Storage: Aliquot the stock solution into single-use, low-protein-binding

microcentrifuge tubes. Store the aliquots at -20°C or -80°C.

Troubleshooting Guides
Issue 1: Difficulty Dissolving the Lyophilized Peptide

Possible Cause: The peptide may have low solubility in the chosen solvent or may have

aggregated.

Solution:

Try gentle warming of the solution to 37°C or brief sonication.[5]

If using an aqueous solvent, check the pH. Basic peptides dissolve better in acidic

solutions, and acidic peptides in basic solutions.[10]

For highly hydrophobic peptides, consider dissolving in a small amount of an organic

solvent like DMSO first, and then slowly adding the aqueous buffer while vortexing.[10]

Issue 2: Reduced Peptide Activity in Experiments

Possible Cause: The peptide may have degraded due to improper storage or handling.

Solution:
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Ensure the lyophilized peptide has been stored correctly at -20°C or -80°C in a desiccated

environment.

Avoid repeated freeze-thaw cycles of the stock solution by preparing single-use aliquots.

[4][8]

Prepare fresh working solutions from the stock solution for each experiment.

Protect the peptide from light, especially if it contains light-sensitive amino acids.

Issue 3: Inconsistent Results Between Experiments

Possible Cause: Inaccurate weighing of the hygroscopic lyophilized powder or variability in

reconstitution.

Solution:

Always allow the vial to equilibrate to room temperature in a desiccator before opening to

minimize moisture absorption.[2][6]

Weigh the required amount of peptide quickly and in a low-humidity environment if

possible.

Ensure the peptide is fully dissolved and the solution is homogenous before use.

Use a consistent and validated protocol for reconstitution across all experiments.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Lyophilized Neuropeptide Y
(29-64) (CAS: 303052-45-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612592#how-to-properly-store-lyophilized-303052-
45-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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